4-oxo-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]chromene-2-carboxamide
• InChI: InChI=1S/C20H14N2O3S/c23-16-10-18(25-17-6-2-1-5-15(16)17)20(24)22-11-13-4-3-8-21-19(13)14-7-9-26-12-14/h1-10,12H,11H2,(H,22,24)
• InChI Key: CKFNOTYCSZAFHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCC3=C(N=CC=C3)C4=CSC=C4
• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol

Description

4-oxo-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-4H-chromene-2-carboxamide is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Scientific Research Applications

Crystal Structure and Polymorphism

The study of crystal structures and polymorphism of chromene derivatives, including 4-oxo-N-phenyl-4H-chromene-2-carboxamide, reveals insights into their crystalline forms and conformational behaviors. These compounds exhibit anti-rotamer conformations about the C-N bond, with variations in the amide O atom's orientation. Understanding these structural nuances aids in the development of materials with specific physical properties, such as solubility and stability (Reis et al., 2013).

Organic Synthesis and Heterocyclic Chemistry

Chromone derivatives are versatile intermediates in organic synthesis, leading to the formation of novel compounds with potential biological activities. Reactions of chromone-3-carboxamides with cyanothioacetamide yield compounds like 5-oxo-2-thioxo-1,5-dihydro-2H-chromeno[4,3-b]pyridine-3-carbonitriles, showcasing the utility of chromene derivatives in constructing complex heterocyclic structures. These synthetic pathways enable the exploration of new pharmacophores for drug development (Kornev et al., 2019).

Material Science and Luminescence

The synthesis of novel chromone-pyrimidine coupled derivatives and their application in materials science, particularly in the context of luminescence, highlight another significant aspect of 4-oxo-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-4H-chromene-2-carboxamide research. These compounds, when used as ligands, can sensitize the emission of lanthanide ions, leading to materials with potential applications in optoelectronics and sensing technologies. The efficient, eco-friendly synthesis of these compounds using ionic liquids as catalysts further underscores the relevance of chromene derivatives in green chemistry and sustainable material production (Nikalje et al., 2017).